(E)-2-(6'-ethyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)-N-(3-(trifluoromethyl)phenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(E)-(6-ethylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-ylidene)amino]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C27H28F3N3O3/c1-2-17-14-24(32-33-25(34)31-20-8-6-7-19(15-20)27(28,29)30)35-23-16-22-18(13-21(17)23)9-12-26(36-22)10-4-3-5-11-26/h6-8,13-16H,2-5,9-12H2,1H3,(H2,31,33,34)/b32-24+
• InChI Key: VQWFQZJOVKPGLB-FEZSWGLMSA-N
• Canonical SMILES: CCC1=CC(=NNC(=O)NC2=CC=CC(=C2)C(F)(F)F)OC3=C1C=C4CCC5(CCCCC5)OC4=C3
• Isomeric SMILES: CCC1=C/C(=N\NC(=O)NC2=CC=CC(=C2)C(F)(F)F)/OC3=C1C=C4CCC5(CCCCC5)OC4=C3
• Molecular Formula: C27H28F3N3O3
• Molecular Weight: 499.5 g/mol
• CAS No.: 1334377-22-8

Description

(E)-2-(6'-ethyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)-N-(3-(trifluoromethyl)phenyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C27H28F3N3O3 and its molecular weight is 499.534. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Construction of Diverse Polycyclic Spirooxindoles

The research on the three-component reaction involving cyclic mercapto-substituted β-enamino esters, isatins, and cyclic 1,3-diketones, such as 1,3-indanedione or 4-hydroxychromen-2-one, has led to the selective construction of diverse polycyclic spirooxindoles with good yields and high diastereoselectivity. These findings provide a basis for synthesizing novel spiro compounds with potential biological applications (Sun et al., 2020).

Regioselective Synthesis and NMR Characterization

Another study focused on the regioselective synthesis of tetracyclic 3-(trifluoromethyl)-spiro(chromen[4,3-c]pyrazole-4,1′-cycloalkanes), utilizing a novel series of 2,2,2-trifluoro-1-[4-methoxy-spiro(2H-chromen-2,1′-cycloalkane)-3-yl]ethanones. The research highlighted the importance of regioselective methods in synthesizing new spiro-condensed heterocyclic systems and provided detailed structural analysis through NMR, X-ray diffraction, and mass spectrometry techniques, showcasing the potential for developing novel compounds with specific properties (Bonacorso et al., 2014).

Antimicrobial Activities of Thieno[3,2-d]pyrimidines

A study on the synthesis of novel spiro compounds from 6ʹ-(4-Chlorophenyl)-spiro[cyclohexane-1,2ʹ-thieno[3,2-d][1,3]oxazin]-4ʹ(1ʹH)-one revealed significant antimicrobial activities. These compounds, upon further modification, showed potent antibacterial and antifungal properties, highlighting the potential of such spiro compounds in developing new antimicrobial agents (Hafez et al., 2016).